Cas no 915107-47-0 ((6-Chloro-5-methoxypyridin-3-yl)methanol)

• Product Name: (6-Chloro-5-methoxypyridin-3-yl)methanol
• CAS No: 915107-47-0
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD19689854
• CID: 1121433
• PubChem ID: 59297074
• Update Time: 2025-07-23

(6-Chloro-5-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methoxy-3-Pyridinemethanol
• SCHEMBL2746570
• (6-chloro-5-methoxy-pyridin-3-yl)-methanol
• EN300-256045
• RZQRRUODDCZJOA-UHFFFAOYSA-N
• (6-Chloro-5-methoxy-3-pyridyl)methanol
• (6-chloro-5-methoxypyridin-3-yl)methanol
• 915107-47-0
• AKOS027345949
• SB53217
• CS-0193963
• MFCD19689854
• DB-088510
• (6-Chloro-5-methoxypyridin-3-yl)methanol

• MDL： MFCD19689854
• Inchi： 1S/C7H8ClNO2/c1-11-6-2-5(4-10)3-9-7(6)8/h2-3,10H,4H2,1H3
• InChI Key： RZQRRUODDCZJOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)CO)OC

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-Chloro-5-methoxypyridin-3-yl)methanol

Introduction to (6-Chloro-5-methoxypyridin-3-yl)methanol (CAS No. 915107-47-0)

(6-Chloro-5-methoxypyridin-3-yl)methanol, with the CAS number 915107-47-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloro and methoxy substituent on a pyridine ring, which are key functional groups that contribute to its reactivity and biological activity.

The chemical structure of (6-Chloro-5-methoxypyridin-3-yl)methanol consists of a pyridine core substituted at the 6th position with a chlorine atom and at the 5th position with a methoxy group. The presence of these electron-withdrawing and electron-donating groups, respectively, makes the molecule highly versatile for further chemical modifications. The hydroxymethyl group at the 3rd position provides a site for various functionalization strategies, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known for their role in many pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of substituents in (6-Chloro-5-methoxypyridin-3-yl)methanol makes it a valuable intermediate in the synthesis of novel therapeutic agents.

One of the most promising applications of (6-Chloro-5-methoxypyridin-3-yl)methanol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The pyridine moiety is a common pharmacophore in kinase inhibitors, and modifications to this core structure can lead to enhanced potency and selectivity. Research has shown that compounds with similar structures to (6-Chloro-5-methoxypyridin-3-yl)methanol can exhibit inhibitory effects on various kinases, making them potential candidates for further development.

Another area where (6-Chloro-5-methoxypyridin-3-yl)methanol shows promise is in the field of antiviral drugs. The ability to modify the pyridine ring allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Recent studies have highlighted the importance of pyridine derivatives in developing antiviral agents against RNA viruses, such as influenza and coronaviruses. The chlorine and methoxy groups in (6-Chloro-5-methoxypyridin-3-yl)methanol may play a role in enhancing binding affinity to viral targets, making it an attractive scaffold for antiviral drug design.

The synthesis of (6-Chloro-5-methoxypyridin-3-yl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

In addition to its pharmaceutical applications, (6-Chloro-5-methoxypyridin-3-yl)methanol has potential uses in agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of this compound make it a suitable candidate for developing new agrochemicals that are effective against various pests while maintaining environmental safety.

The biological activity of (6-Chloro-5-methoxypyridin-3-yl)methanol has been extensively studied in recent years. In vitro assays have shown that this compound can modulate various biological pathways, including those involved in inflammation and cell proliferation. These findings suggest that it may have therapeutic potential beyond its primary applications. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic possibilities.

The safety profile of (6-Chloro-5-methoxypyridin-3-yl)methanol

In conclusion, (6-Chloro - 5 - methoxypyridin - 3 - ylmethanol